Cas no 62814-45-3 (Dimethyl 5-(methylsulfonamido)isophthalate)

• Product Name: Dimethyl 5-(methylsulfonamido)isophthalate
• CAS No: 62814-45-3
• MF: C₁₁H₁₃NO₆S
• MW: 287.28902220726
• CID: 430541
• PubChem ID: 3711983
• Update Time: 2025-09-27

Dimethyl 5-(methylsulfonamido)isophthalate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 5-(methylsulfonamido)isophthalate
• dimethyl 5-(methanesulfonamido)benzene-1,3-dicarboxylate
• dimethyl 5-[(methylsulfonyl)amino]benzene-1,3-dicarboxylate
• Oprea1_832558
• SB82171
• SCHEMBL475593
• AKOS003978350
• 62814-45-3
• 1,3-Benzenedicarboxylic acid, 5-[(methylsulfonyl)amino]-, dimethyl ester
• AB00012320-01
• Dimethyl5-(methylsulfonamido)isophthalate
• Dimethyl 5-[(methylsulfonyl)amino]isophthalate
• DTXSID50395377

• Inchi： 1S/C11H13NO6S/c1-17-10(13)7-4-8(11(14)18-2)6-9(5-7)12-19(3,15)16/h4-6,12H,1-3H3
• InChI Key： CHBVZDUFFACVES-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=C(C(=O)OC)C=C(C(=O)OC)C=1)(=O)=O

Computed Properties

• Exact Mass: 287.04639
• Monoisotopic Mass: 287.04635831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 98.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on Dimethyl 5-(methylsulfonamido)isophthalate

Comprehensive Overview of Dimethyl 5-(methylsulfonamido)isophthalate (CAS No. 62814-45-3): Properties, Applications, and Industry Insights

Dimethyl 5-(methylsulfonamido)isophthalate (CAS No. 62814-45-3) is a specialized organic compound with a unique molecular structure, combining ester and sulfonamide functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as an intermediate in synthetic pathways. The methylsulfonamido moiety, in particular, contributes to its reactivity, making it valuable for designing bioactive molecules. Researchers frequently explore its derivatives for applications in drug discovery, where modifications to the isophthalate backbone can yield compounds with tailored properties.

In recent years, the demand for high-purity Dimethyl 5-(methylsulfonamido)isophthalate has surged, driven by advancements in small-molecule therapeutics and green chemistry. A trending topic in scientific forums revolves around its role in sustainable synthesis, aligning with the global push for eco-friendly chemical processes. Questions like "How to optimize the yield of CAS 62814-45-3?" or "What are the alternatives to traditional catalysts for its production?" dominate search queries, reflecting industry priorities. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with regulatory standards.

The compound’s solubility profile—moderate in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol—makes it versatile for laboratory-scale reactions. Its stability under ambient conditions further enhances its utility in multistep synthesis. Notably, the methyl ester groups offer sites for further functionalization, a feature exploited in peptide coupling and polymer chemistry. Patent literature highlights its use in creating UV-stabilizers and specialty coatings, addressing needs in material science.

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In conclusion, Dimethyl 5-(methylsulfonamido)isophthalate (CAS No. 62814-45-3) represents a nexus of innovation across multiple disciplines. Its structural adaptability and compatibility with green synthesis principles position it as a compound of enduring relevance. Future research may unlock novel applications in catalysis or bioactive agent development, further solidifying its role in industrial and academic settings.